2-(4-cyano-3-methylpyrido[1,2-a]benzimidazol-1-yl)sulfanyl-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetamide
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Overview
Description
The compound “2-(4-cyano-3-methylpyrido[1,2-a]benzimidazol-1-yl)sulfanyl-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetamide” is a complex organic molecule. It has a molecular formula of C26H22N6O2S and an average mass of 482.557 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple aromatic rings and functional groups. The presence of the cyano group (C≡N), the pyrazole ring (a five-membered ring with two nitrogen atoms), and the benzimidazole group (a fused benzene and imidazole ring) are notable features .Scientific Research Applications
Anticancer Activity
The compound is a derivative of pyrido[1,2-a]benzimidazoles, which have been synthesized for potential anticancer applications . The synthesized products were subjected to in vitro anticancer screening that revealed that all the tested compounds exhibited antitumor activity against human breast adenocarcinoma (MCF7) cell line, with IC 50 ’s 3.43–14.70 μg/ml .
Leukemia Treatment
Some derivatives of the compound displayed good sensitivity and selectivity against leukemia cell lines in vitro .
Synthesis of Novel Chemotherapeutic Agents
As a part of ongoing research programs on benzimidazole derivatives, which may serve as leads for designing novel chemotherapeutic agents, the compound has been studied .
Inhibition of Tumor Growth
The compound exhibited significant values of percent growth inhibition at <10 μg/ml . These results were in accordance with the previously reported papers signifying the 5-chloro or 5-carboxylic acid benzimidazole as potent anticancer agents .
Development of New Therapies
The pyridopyrimidine moiety, which is present in the compound, has been studied in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials .
Potential Activity Against Rheumatoid Arthritis
Some pyridopyrimidines, which include the compound, have shown potential activity against rheumatoid arthritis .
Future Directions
properties
IUPAC Name |
2-(4-cyano-3-methylpyrido[1,2-a]benzimidazol-1-yl)sulfanyl-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N6O2S/c1-16-13-23(31-21-12-8-7-11-20(21)28-25(31)19(16)14-27)35-15-22(33)29-24-17(2)30(3)32(26(24)34)18-9-5-4-6-10-18/h4-13H,15H2,1-3H3,(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSKPDXZZUWFFGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NC3=CC=CC=C3N2C(=C1)SCC(=O)NC4=C(N(N(C4=O)C5=CC=CC=C5)C)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-cyano-3-methylpyrido[1,2-a]benzimidazol-1-yl)sulfanyl-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetamide |
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